Cas no 848949-88-2 (4-Fluoro-N-(1-oxo-4-pentenyl)leucine)
4-Fluoro-N-(1-oxo-4-pentenyl)leucine Chemical and Physical Properties
Names and Identifiers
-
- Leucine, 4-fluoro-n-(1-oxo-4-pentenyl)-
- C12573
- 848949-88-2
- 4-Fluoro-4-methyl-2-(pent-4-enamido)pentanoicacid
- 4-Fluoro-4-methyl-2-(pent-4-enamido)pentanoic acid
- AKOS037650303
- SCHEMBL14066054
- 4-fluoro-4-methyl-2-(pent-4-enoylamino)pentanoic acid
- CS-M2141
- CS-14608
- 4-Fluoro-N-(1-oxo-4-pentenyl)leucine
-
- Inchi: 1S/C11H18FNO3/c1-4-5-6-9(14)13-8(10(15)16)7-11(2,3)12/h4,8H,1,5-7H2,2-3H3,(H,13,14)(H,15,16)
- InChI Key: WYIWQFPRFJLFKZ-UHFFFAOYSA-N
- SMILES: FC(C)(C)CC(C(=O)O)NC(CCC=C)=O
Computed Properties
- Exact Mass: 231.12707160g/mol
- Monoisotopic Mass: 231.12707160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.4Ų
4-Fluoro-N-(1-oxo-4-pentenyl)leucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L330655-10mg |
4-Fluoro-N-(1-oxo-4-pentenyl)leucine |
848949-88-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | L330655-50mg |
4-Fluoro-N-(1-oxo-4-pentenyl)leucine |
848949-88-2 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | L330655-100mg |
4-Fluoro-N-(1-oxo-4-pentenyl)leucine |
848949-88-2 | 100mg |
$ 295.00 | 2022-06-04 | ||
| ChemScence | CS-M2141-1g |
4-Fluoro-4-methyl-2-(pent-4-enamido)pentanoic acid |
848949-88-2 | 1g |
$750.0 | 2022-04-26 |
4-Fluoro-N-(1-oxo-4-pentenyl)leucine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 4-Fluoro-N-(1-oxo-4-pentenyl)leucine
Introduction to 4-Fluoro-N-(1-oxo-4-pentenyl)leucine (CAS No. 848949-88-2)
4-Fluoro-N-(1-oxo-4-pentenyl)leucine, identified by the Chemical Abstracts Service registry number 848949-88-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and biochemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of a fluoro substituent and an α,β-unsaturated carbonyl group in its molecular structure imparts distinct reactivity and biological activity, which are being leveraged in contemporary research efforts.
The fluoro atom, a key feature of this compound, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of associated molecules. In drug design, fluorine atoms are frequently incorporated to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life. The α,β-unsaturated carbonyl group, on the other hand, serves as a versatile pharmacophore that can participate in various chemical reactions, including Michael additions, condensations, and enamine formations. These structural elements collectively contribute to the compound's potential as a building block for innovative pharmaceutical applications.
Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-Fluoro-N-(1-oxo-4-pentenyl)leucine, facilitating its exploration in multiple research domains. The synthesis of this compound often involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis and transition-metal-catalyzed reactions have been particularly useful in constructing the desired molecular framework while maintaining stereochemical integrity.
In the realm of medicinal chemistry, 4-Fluoro-N-(1-oxo-4-pentenyl)leucine has been investigated for its potential role in modulating enzyme activity and receptor binding. The fluoro substituent's electronic properties can influence the compound's interaction with biological targets, potentially leading to enhanced efficacy or selectivity. Additionally, the α,β-unsaturated carbonyl group provides a reactive site for further derivatization, allowing chemists to tailor the molecule's properties for specific therapeutic needs.
One particularly promising area of research involves the exploration of 4-Fluoro-N-(1-oxo-4-pentenyl)leucine as a precursor for bioactive peptides and proteins. The incorporation of this compound into peptide chains can confer novel functionalities, such as improved stability or targeted delivery mechanisms. Such modifications are crucial for developing next-generation biologics that exhibit enhanced pharmacological profiles.
The compound's utility extends beyond small-molecule drug development. In agrochemical research, derivatives of 4-Fluoro-N-(1-oxo-4-pentenyl)leucine have shown promise as intermediates for herbicides and pesticides. The structural features present in this molecule contribute to its ability to interact with biological pathways in plants and pests, offering a foundation for designing environmentally friendly agrochemicals.
Investigations into the biological activity of 4-Fluoro-N-(1-oxo-4-pentenyl)leucine have revealed intriguing insights into its potential therapeutic applications. Studies suggest that this compound may exhibit anti-inflammatory, antioxidant, or even anticancer properties. These findings are supported by preliminary in vitro assays that demonstrate its ability to modulate key signaling pathways involved in disease progression.
The synthesis and characterization of 4-Fluoro-N-(1-oxo-4-pentenyl)leucine have also contributed to our understanding of fluorinated compounds' role in medicinal chemistry. Researchers are increasingly recognizing the importance of fluorine atoms in optimizing drug candidates for clinical use. The ability to precisely control fluorination patterns has opened new avenues for developing molecules with improved pharmacological properties.
As synthetic techniques continue to evolve, the accessibility of complex molecules like 4-Fluoro-N-(1-oxo-4-pentenyl)leucine is expected to increase, further driving innovation in drug discovery and material science. Collaborative efforts between academia and industry are essential for translating these laboratory findings into tangible therapeutic solutions that address unmet medical needs.
The future prospects for 4-Fluoro-N-(1-oxo-4-pentenyl)leucine are bright, with ongoing research uncovering new possibilities for its application across multiple disciplines. Whether as a building block for drug development or an intermediate in agrochemical synthesis, this compound exemplifies the importance of structural diversity in advancing scientific progress.
848949-88-2 (4-Fluoro-N-(1-oxo-4-pentenyl)leucine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)